![molecular formula C7H7+ B1234903 Tropylium CAS No. 4118-59-6](/img/structure/B1234903.png)
Tropylium
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Overview
Description
Cyclohepta-2,4,6-trienylium is a monocyclic arene. It derives from a hydride of a cyclohepta-1,3,5-triene.
Scientific Research Applications
Catalysis
- Tropylium has been used as an organic Lewis acid catalyst in O-H functionalization reactions, showing excellent efficiency across a wide range of diazoalkane and carboxylic acid substrates (Empel et al., 2021).
- It serves as an efficient catalyst for acetalization and transacetalization reactions, marking a greener alternative to metal salt Lewis acid catalysts (Lyons et al., 2017).
Optical and Electronic Applications
- This compound ions are used in the creation of novel push-pull organic dyes with strong absorption in the visible range. These dyes are highly responsive to stimuli like solvent, pH change, redox reaction, Lewis base, and counterion (Lyons et al., 2018).
- The electronic spectrum of the this compound ion has been studied, revealing transitions that contribute to our understanding of its photophysical properties (Murrell & Longuet-Higgins, 1955).
Chemical Synthesis
- This compound ion mediated α-cyanation of amines demonstrates its potential in organic synthesis, offering a cleaner alternative to other methods (Allen & Lambert, 2011).
- It has been employed in nucleophilic substitution of alcohols and carboxylic acids, showcasing its utility in facilitating chemical transformations (Nguyen & Bekensir, 2014).
Structure and Properties
- Studies on the vibrational spectrum and structure of the this compound ion have led to insights into its structural similarity with benzene, contributing to our understanding of aromatic compounds (Fateley & Lippincott, 1957).
- Investigations into the anion-pi interactions involving this compound ions have expanded our knowledge of the physical nature of these interactions (Quiñonero et al., 2007).
properties
CAS RN |
4118-59-6 |
---|---|
Molecular Formula |
C7H7+ |
Molecular Weight |
91.13 g/mol |
IUPAC Name |
cyclohepta-1,3,5-triene |
InChI |
InChI=1S/C7H7/c1-2-4-6-7-5-3-1/h1-7H/q+1 |
InChI Key |
OJOSABWCUVCSTQ-UHFFFAOYSA-N |
SMILES |
C1=CC=C[CH+]C=C1 |
Canonical SMILES |
C1=CC=C[CH+]C=C1 |
synonyms |
tropylium |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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